Cas no 108206-24-2 (1-(furan-2-carbonyl)piperidin-4-one)

• Product Name: 1-(furan-2-carbonyl)piperidin-4-one
• CAS No: 108206-24-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1189826
• PubChem ID: 20885113
• Update Time: 2025-11-05

1-(furan-2-carbonyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)piperidin-4-one
• SureCN643306
• CTK0G2786
• 4-Piperidinone, 1-(2-furanylcarbonyl)-
• ZINC19475569
• 1-(furan-2-carbonyl)-piperidin-4-one
• 1-[(furan-2-yl)carbonyl]piperidin-4-one
• AKOS000181591
• AC1Q5K28
• ACMC-20mbe9
• SureCN643306; CTK0G2786; 4-Piperidinone, 1-(2-furanylcarbonyl)-; ZINC19475569; 1-(furan-2-carbonyl)-piperidin-4-one; 1-[(furan-2-yl)carbonyl]piperidin-4-one; AKOS000181591; AC1Q5K28; ACMC-20mbe9;
• CCG-138929
• 108206-24-2
• CS-0257829
• DTXSID80610101
• OOHYAFZVSIYUTB-UHFFFAOYSA-N
• EN300-68212
• Z33618759
• SCHEMBL643306

• Inchi： 1S/C10H11NO3/c12-8-3-5-11(6-4-8)10(13)9-2-1-7-14-9/h1-2,7H,3-6H2
• InChI Key： OOHYAFZVSIYUTB-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(furan-2-carbonyl)piperidin-4-one

1-(Furan-2-Carbonyl)Piperidin-4-One: A Comprehensive Overview

1-(Furan-2-carbonyl)piperidin-4-one, also known by its CAS number 108206-24-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidinone, a six-membered ring with one oxygen atom, and features a furan-2-carbonyl group as a substituent. The unique structure of this molecule makes it an interesting subject for both academic research and potential industrial applications.

The synthesis of 1-(furan-2-carbonyl)piperidin-4-one typically involves a series of well-established organic reactions, including condensation reactions and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often leveraging modern techniques such as microwave-assisted synthesis or catalytic methods. These advancements have not only improved the efficiency of production but also opened up new avenues for exploring its properties.

One of the most intriguing aspects of 1-(furan-2-carbonyl)piperidin-4-one is its potential bioactivity. Recent studies have shown that this compound exhibits promising antioxidant and anti-inflammatory properties, making it a candidate for further investigation in the development of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can scavenge free radicals more effectively than several established antioxidants, suggesting its potential application in combating oxidative stress-related diseases.

In addition to its biological activity, the structural versatility of 1-(furan-2-carbonyl)piperidin-4-one has made it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design and synthesize complex molecules with diverse functionalities. For example, researchers have successfully incorporated this compound into larger frameworks to create bioactive molecules with enhanced pharmacokinetic profiles.

The physical properties of CAS 108206-24-2 are also worth noting. It is typically a crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-vis, IR, and NMR spectra, have been well-characterized, providing valuable information for its identification and analysis in various experimental setups.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-(furan-2-carbonyl)piperidin-4-one is crucial for its safe handling and disposal. Recent eco-toxicological studies have indicated that this compound has low acute toxicity to aquatic organisms under standard test conditions, which is reassuring for its potential use in industrial or pharmaceutical settings.

In conclusion, CAS 108206-24-2, or 1-(furan-2-carbonyl)piperidin-4-one, stands out as a versatile and bioactive compound with significant potential in both research and application domains. Its unique structure, coupled with its promising biological properties, continues to drive innovative studies aimed at unlocking its full potential across diverse fields.